(S)-a-Amino-3,5-difluorobenzenebutanoic acid

Specification

• CAS No.: 1260597-01-0
• Molecular Formula: C10H11F2NO2
• Molecular Weight: 215.20 g/mol
• IUPAC Name: (2S)-2-amino-4-(3,5-difluorophenyl)butanoic acid
• Standard InChI: InChI=1S/C10H11F2NO2/c11-7-3-6(4-8(12)5-7)1-2-9(13)10(14)15/h3-5,9H,1-2,13H2,(H,14,15)/t9-/m0/s1
• Standard InChI Key: FBFLLXPTFAGZMT-VIFPVBQESA-N
• Isomeric SMILES: C1=C(C=C(C=C1F)F)CC[C@@H](C(=O)O)N
• SMILES: C1=C(C=C(C=C1F)F)CCC(C(=O)O)N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CCC(C(=O)O)N

Introduction

(S)-a-Amino-3,5-difluorobenzenebutanoic acid is a synthetic amino acid derivative that has garnered attention in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including the presence of fluorine atoms and an amino group, which confer specific properties and reactivity. Despite its potential applications, detailed information about this compound is limited, and it is often discussed in the context of related compounds or as part of broader chemical syntheses.

Synthesis and Preparation

The synthesis of (S)-a-Amino-3,5-difluorobenzenebutanoic acid typically involves several steps, starting from appropriate precursors. Common methods include the use of protecting groups like Boc (tert-butoxycarbonyl) to facilitate the synthesis of amino acids. The Boc-protected version, (S)-a-(Boc-amino)-3,5-difluorobenzenebutanoic acid, is a key intermediate, which can be deprotected to yield the desired compound.

Step	Reaction Conditions
1. Protection	Use of Boc anhydride in a suitable solvent.
2. Deprotection	Removal of Boc group using acid or base conditions.

Safety and Handling